Cas no 56442-24-1 (propan-2-yl 4-(benzyloxy)benzoate)

• Product Name: propan-2-yl 4-(benzyloxy)benzoate
• CAS No: 56442-24-1
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• MDL: MFCD25969858
• CID: 4039339
• Update Time: 2025-10-28

propan-2-yl 4-(benzyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(phenylmethoxy)-, 1-methylethyl ester
• propan-2-yl 4-(benzyloxy)benzoate

• MDL： MFCD25969858
• Inchi： 1S/C17H18O3/c1-13(2)20-17(18)15-8-10-16(11-9-15)19-12-14-6-4-3-5-7-14/h3-11,13H,12H2,1-2H3
• InChI Key： MOEQJUWOGHCFSH-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)C1=CC=C(OCC2=CC=CC=C2)C=C1

Additional information on propan-2-yl 4-(benzyloxy)benzoate

Comprehensive Overview of Propan-2-yl 4-(benzyloxy)benzoate (CAS No. 56442-24-1): Properties, Applications, and Industry Insights

Propan-2-yl 4-(benzyloxy)benzoate (CAS No. 56442-24-1) is an organic ester compound with a wide range of applications in the pharmaceutical, cosmetic, and specialty chemical industries. Known for its unique molecular structure, this compound combines the benzoate functional group with a benzyloxy substituent, offering versatile chemical properties. Its CAS number 56442-24-1 serves as a critical identifier for researchers and manufacturers seeking high-purity intermediates for synthesis.

In recent years, the demand for propan-2-yl 4-(benzyloxy)benzoate has surged due to its role as a key ingredient in UV filters and cosmetic formulations. With growing consumer awareness of sunscreen safety and photoaging prevention, this compound is often discussed in forums exploring skincare additives and non-toxic stabilizers. Its ester linkage provides hydrolytic stability, making it suitable for long-lasting formulations—a feature highly valued in beauty product development.

From a synthetic chemistry perspective, CAS 56442-24-1 is frequently utilized as a building block for more complex molecules. Its benzyl-protected phenol group allows selective deprotection strategies, a topic trending in organic synthesis optimization discussions. Laboratories focusing on green chemistry have investigated solvent-free esterification routes to produce this compound, aligning with the industry’s shift toward sustainable manufacturing.

The compound’s physicochemical properties—including its lipophilic character and moderate melting point (typically 60–65°C)—make it compatible with polymer matrices. This has led to exploratory uses in material science, particularly in specialty coatings where controlled release of active components is desired. Patent databases reveal growing interest in 56442-24-1 for encapsulation technologies, especially in controlled-release agriculture applications.

Analytical methodologies for propan-2-yl 4-(benzyloxy)benzoate quality control are another area of professional discourse. Advanced techniques like HPLC-MS and NMR spectroscopy are commonly referenced in purity verification protocols. These methods address frequent search queries about compound characterization and impurity profiling, particularly from quality assurance specialists in contract manufacturing organizations (CMOs).

Regulatory compliance remains a priority for users of CAS 56442-24-1. While not classified as hazardous under major chemical inventories, proper handling guidelines should follow GHS standards. This aligns with search trends around chemical safety data sheets and workplace chemical management—topics increasingly important to EHS professionals.

Market analysts note steady growth in the 4-(benzyloxy)benzoate derivatives segment, driven by demand from Asia-Pacific specialty chemical markets. The compound’s cost-performance ratio compared to analogous esters makes it attractive for industrial-scale production. Supply chain discussions often highlight the importance of reliable CAS 56442-24-1 suppliers with GMP-certified facilities.

Future research directions may explore biocatalytic synthesis of propan-2-yl 4-(benzyloxy)benzoate using engineered enzymes—an emerging trend in white biotechnology. Such innovations could answer frequent queries about energy-efficient chemical production while meeting sustainability goals. As industries continue to prioritize eco-friendly intermediates, this compound’s molecular adaptability positions it for expanded applications in next-generation formulations.